Cas no 1798815-28-7 (3,5-Bis(trifluoromethyl)-4-bromophenol)

• Product Name: 3,5-Bis(trifluoromethyl)-4-bromophenol
• CAS No: 1798815-28-7
• MF: C₈H₃BrF₆O
• MW: 309.003242731094
• CID: 4962693
• Update Time: 2023-08-24

3,5-Bis(trifluoromethyl)-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-bromophenol

• Inchi： 1S/C8H3BrF6O/c9-6-4(7(10,11)12)1-3(16)2-5(6)8(13,14)15/h1-2,16H
• InChI Key： LNZINFVPIGYOFZ-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC(=CC=1C(F)(F)F)O

Computed Properties

• Exact Mass: 307.92715 g/mol
• Monoisotopic Mass: 307.92715 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2
• Molecular Weight: 309.00